molecular formula C19H22N2O3S B2457047 N-(3,4-dimethylphenyl)-2-(1,1-dioxo-1,4-thiazinan-4-yl)benzamide CAS No. 866144-56-1

N-(3,4-dimethylphenyl)-2-(1,1-dioxo-1,4-thiazinan-4-yl)benzamide

Cat. No. B2457047
CAS RN: 866144-56-1
M. Wt: 358.46
InChI Key: LRIFGEANXMYYAD-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
In Stock
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

N-(3,4-dimethylphenyl)-2-(1,1-dioxo-1,4-thiazinan-4-yl)benzamide is a chemical compound that has gained significant attention in the scientific community due to its potential applications in various fields. This compound is commonly referred to as DMPTB, and it has been extensively studied for its unique properties and characteristics.

Mechanism of Action

The mechanism of action of DMPTB is not fully understood, but it is believed to involve the inhibition of specific enzymes and signaling pathways. It has been shown to inhibit the activity of certain kinases, which play a critical role in cell signaling and proliferation. Additionally, it has been demonstrated to induce apoptosis, or programmed cell death, in cancer cells.
Biochemical and Physiological Effects:
DMPTB has been shown to exhibit a range of biochemical and physiological effects, including anti-inflammatory, analgesic, and antitumor activity. It has also been shown to modulate the activity of specific enzymes and signaling pathways, which may have implications for the treatment of various diseases.

Advantages and Limitations for Lab Experiments

DMPTB has several advantages for use in lab experiments, including its stability, solubility, and ease of synthesis. However, it also has some limitations, including its potential toxicity and the need for specialized equipment and expertise to handle and analyze it.

Future Directions

There are several future directions for research on DMPTB, including the development of novel therapeutics based on its structure and mechanism of action. Additionally, further studies are needed to fully understand its biochemical and physiological effects and its potential applications in various fields. Finally, the synthesis of DMPTB derivatives and analogs may lead to the discovery of compounds with improved properties and characteristics.

Synthesis Methods

The synthesis of DMPTB involves the reaction between 3,4-dimethylaniline and 2-(1,1-dioxo-1,4-thiazinan-4-yl)benzoic acid in the presence of a suitable catalyst. The reaction is typically carried out under specific conditions, and the resulting product is purified using various methods to obtain a high yield and purity.

Scientific Research Applications

DMPTB has been studied extensively for its potential applications in various fields, including medicinal chemistry, drug discovery, and material science. In medicinal chemistry, DMPTB has been shown to exhibit potent antitumor activity against various cancer cell lines. Additionally, it has been demonstrated to have anti-inflammatory and analgesic properties.
In drug discovery, DMPTB has been identified as a potential lead compound for the development of novel therapeutics. Its unique structure and mechanism of action make it an attractive target for drug design and optimization.
In material science, DMPTB has been used as a building block for the synthesis of various functional materials. Its ability to form stable and well-defined structures makes it an ideal candidate for the development of advanced materials with specific properties.

properties

IUPAC Name

N-(3,4-dimethylphenyl)-2-(1,1-dioxo-1,4-thiazinan-4-yl)benzamide
Details Computed by LexiChem 2.6.6 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/C19H22N2O3S/c1-14-7-8-16(13-15(14)2)20-19(22)17-5-3-4-6-18(17)21-9-11-25(23,24)12-10-21/h3-8,13H,9-12H2,1-2H3,(H,20,22)
Details Computed by InChI 1.0.5 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

LRIFGEANXMYYAD-UHFFFAOYSA-N
Details Computed by InChI 1.0.5 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

CC1=C(C=C(C=C1)NC(=O)C2=CC=CC=C2N3CCS(=O)(=O)CC3)C
Details Computed by OEChem 2.1.5 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C19H22N2O3S
Details Computed by PubChem 2.1 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Weight

358.5 g/mol
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.